N-(2,1,3-benzothiadiazol-5-ylmethyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine

• IUPAC Name: N-(2,1,3-benzothiadiazol-5-ylmethyl)-N-methyl-1-(2-phenylethyl)piperidin-3-amine
• InChI: InChI=1S/C21H26N4S/c1-24(15-18-9-10-20-21(14-18)23-26-22-20)19-8-5-12-25(16-19)13-11-17-6-3-2-4-7-17/h2-4,6-7,9-10,14,19H,5,8,11-13,15-16H2,1H3
• InChI Key: UNWFWMMCGJEPQU-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC2=NSN=C2C=C1)C3CCCN(C3)CCC4=CC=CC=C4
• Molecular Formula: C21H26N4S
• Molecular Weight: 366.5 g/mol

Description

N-(2,1,3-benzothiadiazol-5-ylmethyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine is a chemical compound that has been widely studied for its potential pharmacological applications. This compound is commonly referred to as BTD and is known to have a variety of biochemical and physiological effects.

Mechanism of Action

The exact mechanism of action of BTD is not fully understood, but it is thought to involve the modulation of neurotransmitter systems in the brain. BTD has been shown to bind to the sigma-1 receptor, which is involved in the regulation of various neurotransmitter systems. BTD has also been shown to modulate the activity of the GABAergic and glutamatergic systems, which are involved in the regulation of anxiety, depression, and addiction.
Biochemical and Physiological Effects:
BTD has a variety of biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters, including dopamine, norepinephrine, and serotonin. BTD has also been shown to increase the levels of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. In addition, BTD has been shown to increase the levels of antioxidant enzymes, which protect against oxidative stress.

Advantages and Limitations for Lab Experiments

BTD has several advantages for lab experiments. It is relatively easy to synthesize and has been optimized for high yield and purity. BTD has also been extensively studied, and there is a large body of literature on its pharmacological properties. However, there are also some limitations to using BTD in lab experiments. It has a relatively short half-life and may require frequent dosing. In addition, BTD has not been extensively studied in humans, and its safety and efficacy in humans are not fully understood.

Future Directions

There are several future directions for research involving BTD. One area of research is the development of new compounds that are more potent and selective than BTD. Another area of research is the investigation of the potential use of BTD as a treatment for various diseases, including cancer, diabetes, and cardiovascular disease. In addition, further studies are needed to fully understand the mechanism of action of BTD and its potential side effects in humans. Overall, BTD is a promising compound that has the potential to be a valuable tool for pharmacological research.

Synthesis Methods

The synthesis of BTD involves the reaction of 2-(2-phenylethyl)piperidine with 2-aminobenzenesulfonamide in the presence of a base. The resulting compound is then treated with methyl iodide to yield N-(2,1,3-benzothiadiazol-5-ylmethyl)-N-methyl-1-(2-phenylethyl)-3-piperidinamine. This method has been optimized for high yield and purity and has been used in many studies involving BTD.

Scientific Research Applications

BTD has been extensively studied for its potential pharmacological applications. It has been shown to have a variety of effects on the central nervous system, including anxiolytic, antidepressant, and antipsychotic effects. BTD has also been shown to have potential as a treatment for drug addiction and as a neuroprotective agent. In addition, BTD has been studied for its potential use in the treatment of cancer, diabetes, and cardiovascular disease.